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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 1,1,4-
Trimethylcyclohexane, including its fundamental properties, experimental determination, and

related data.

Core Properties of 1,1,4-Trimethylcyclohexane
1,1,4-Trimethylcyclohexane is a saturated cyclic hydrocarbon. Its molecular formula is C₉H₁₈.

[1][2] The arrangement of its atoms—a cyclohexane ring with two methyl groups on the first

carbon and one on the fourth—is crucial to its chemical and physical properties.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1,1,4-Trimethylcyclohexane.
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Property Value Source

Molecular Formula C₉H₁₈ [1][2][3]

Molecular Weight 126.2392 g/mol [1][2]

Monoisotopic Mass 126.140850574 Da

CAS Number 7094-27-1 [1][2][3]

Density 0.78 g/cm³ [4]

Boiling Point 135 °C (408.15 K) [4]

Refractive Index 1.4240 to 1.4280

Determination of Molecular Weight: Experimental
Protocol
The molecular weight of volatile compounds like 1,1,4-Trimethylcyclohexane is most

accurately determined using Gas Chromatography-Mass Spectrometry (GC-MS). This

technique separates the compound from a mixture and then determines its mass-to-charge

ratio, effectively revealing its molecular weight.

Protocol: Molecular Weight Determination by GC-MS
Objective: To determine the molecular weight of 1,1,4-Trimethylcyclohexane using a standard

Gas Chromatography-Mass Spectrometry (GC-MS) system with electron ionization.

1. Sample Preparation:

Dissolve a small, accurately weighed amount of 1,1,4-Trimethylcyclohexane in a high-

purity volatile solvent (e.g., hexane or dichloromethane) to a final concentration of

approximately 1 mg/mL.

If the sample is already in a liquid matrix, dilute it accordingly to avoid overloading the GC

column.

2. Gas Chromatography (GC) Parameters:
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Injection: Inject 1 µL of the prepared sample into the GC inlet, which is heated to a

temperature sufficient to ensure rapid volatilization (e.g., 250°C). A split injection mode is

typically used to introduce a small, representative portion of the sample onto the column.

Carrier Gas: Use high-purity helium as the carrier gas at a constant flow rate (e.g., 1.0

mL/min).

GC Column: Employ a non-polar capillary column (e.g., a 30m x 0.25mm column with a

0.25µm film of 5% phenyl-methylpolysiloxane) suitable for separating hydrocarbons.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10°C/min to 200°C.

Final hold: Hold at 200°C for 5 minutes.

3. Mass Spectrometry (MS) Parameters:

Interface: The GC column is interfaced with the mass spectrometer via a heated transfer line

(e.g., 280°C) to prevent condensation of the analyte.

Ionization Mode: Use Electron Ionization (EI) at a standard energy of 70 eV. In EI, high-

energy electrons bombard the sample molecules, causing them to lose an electron and form

a positively charged molecular ion (M⁺•).

Mass Analyzer: A quadrupole mass analyzer scans a mass-to-charge (m/z) range, typically

from m/z 40 to 300, to detect the molecular ion and any resulting fragment ions.

Detector: An electron multiplier detects the ions, and the signal is processed by the data

system.

4. Data Analysis:

Total Ion Chromatogram (TIC): The initial output is a chromatogram showing the intensity of

all ions detected over time. The peak corresponding to 1,1,4-Trimethylcyclohexane is

identified by its retention time.
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Mass Spectrum: A mass spectrum is generated for the identified peak. This spectrum plots

the relative abundance of ions versus their m/z ratio.

Molecular Ion Peak: Identify the molecular ion peak (M⁺•), which is the peak with the highest

m/z value that corresponds to the intact molecule with one electron removed. For 1,1,4-
Trimethylcyclohexane (C₉H₁₈), this peak will be observed at an m/z of approximately 126.

Confirmation: The molecular weight is confirmed by the m/z value of the molecular ion. The

fragmentation pattern in the mass spectrum, which shows smaller ion fragments, provides a

chemical fingerprint that can be compared to a spectral library (like the NIST library) to

confirm the compound's identity.

Logical Relationships in Molecular Weight
Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following diagram illustrates this fundamental relationship for 1,1,4-
Trimethylcyclohexane.

Carbon (C)
Atomic Weight: ~12.011

Total Mass from Carbon:
9 * 12.011 = 108.099

Hydrogen (H)
Atomic Weight: ~1.008

Total Mass from Hydrogen:
18 * 1.008 = 18.144

Molecular Formula:
C₉H₁₈

9 atoms

18 atoms
Molecular Weight:
~126.243 g/mol

Click to download full resolution via product page

Caption: Calculation of 1,1,4-Trimethylcyclohexane's molecular weight.

This workflow visualizes how the molecular formula dictates the number of carbon and

hydrogen atoms, whose atomic weights are summed to yield the final molecular weight of the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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